1-[3-(Thiophen-3-yl)prop-2-yn-1-yl]cyclopentan-1-ol

• IUPAC Name: 1-(3-thiophen-3-ylprop-2-ynyl)cyclopentan-1-ol
• InChI: InChI=1S/C12H14OS/c13-12(6-1-2-7-12)8-3-4-11-5-9-14-10-11/h5,9-10,13H,1-2,6-8H2
• InChI Key: MGZPAQAGZAUUAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC#CC2=CSC=C2)O
• Molecular Formula: C12H14OS
• Molecular Weight: 206.31 g/mol

Description

1-[3-(Thiophen-3-yl)prop-2-yn-1-yl]cyclopentan-1-ol, or 1-TPCP, is a cyclic thiophene derivative that has recently gained attention in the scientific community due to its potential applications in various fields. It has been studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Chemical Reactions and Synthesis

The compound serves as a precursor in various chemical reactions, including the synthesis of heterocyclic compounds and functionalized materials. For instance, research indicates the utility of related thiophene derivatives in forming carbene complexes through oxygenation reactions, which are crucial for synthesizing naphtha[2,1-b]thiophene derivatives (Tsai et al., 2013). Additionally, thiophene-containing β-diketonate complexes exhibit potential for electropolymerization, contributing to the development of novel materials with specific electronic properties (Oyarce et al., 2017).

Pharmaceutical and Biological Potential

Thiophene derivatives, including structures similar to 1-[3-(Thiophen-3-yl)prop-2-yn-1-yl]cyclopentan-1-ol, have been explored for their pharmaceutical and biological activities. Certain thiophene-based compounds have demonstrated promising anticancer activities by inducing apoptotic cell death in cancer cell lines, signifying their potential in cancer therapy (Haridevamuthu et al., 2023). Additionally, thiophene-chalcone analogues have been synthesized and assessed for their antimicrobial and antioxidant activities, highlighting the compound's versatility in developing new therapeutic agents (Nanjundaswamy et al., 2022).

Mechanism of Action

Target of Action

Many bioactive compounds work by interacting with specific proteins or enzymes in the body, altering their function. These targets can be receptors, enzymes, ion channels, or carrier proteins .

Mode of Action

The compound could bind to its target, changing the target’s shape or activity. This can either enhance or inhibit the target’s function .

Biochemical Pathways

The compound’s interaction with its target could affect various biochemical pathways. For example, it could influence signal transduction pathways, metabolic pathways, or gene expression .

Pharmacokinetics

This refers to how the compound is absorbed, distributed, metabolized, and excreted by the body (ADME). Factors such as solubility, stability, and molecular size can influence these processes .

Result of Action

The ultimate effect of the compound depends on its mode of action and the biochemical pathways it affects. This could range from altering cellular function to killing the cell .

Action Environment

The compound’s action can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .